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Compound Name:
Potassium 2-bromo-2,2-

difluoroacetate

Cat. No.: B1343305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available solubility information for Potassium
2-bromo-2,2-difluoroacetate (CAS No. 87189-16-0). While specific quantitative solubility data

is not readily available in published literature, this document outlines its general solubility

characteristics and provides a detailed experimental protocol for determining its solubility in

various solvents.

Overview and Qualitative Solubility
Potassium 2-bromo-2,2-difluoroacetate is a colorless and odorless crystalline solid.[1] It is

known to be soluble in water and a variety of organic solvents.[1] This general solubility makes

it a versatile reagent in various synthetic applications, particularly in the preparation of

pharmaceuticals and polymers.[1]

Quantitative Solubility Data
A comprehensive search of scientific literature and chemical databases did not yield specific

quantitative data regarding the solubility of Potassium 2-bromo-2,2-difluoroacetate in various

solvents at different temperatures. The absence of this data highlights an opportunity for further

research to characterize this important chemical compound fully. The following section provides

a robust experimental protocol to enable researchers to determine this data.
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Experimental Protocol for Solubility Determination
The following is a detailed methodology for the experimental determination of the solubility of

Potassium 2-bromo-2,2-difluoroacetate. This protocol is based on the gravimetric method, a

reliable and widely used technique for determining the solubility of a solid in a liquid.

Objective: To determine the solubility of Potassium 2-bromo-2,2-difluoroacetate in a given

solvent at a specific temperature.

Materials:

Potassium 2-bromo-2,2-difluoroacetate (high purity)

Solvent of interest (e.g., water, ethanol, acetone)

Thermostatically controlled water bath or shaker

Calibrated thermometer

Analytical balance (accurate to ±0.0001 g)

Glass vials with airtight seals

Volumetric flasks

Pipettes

Syringe filters (chemically compatible with the solvent)

Drying oven

Desiccator

Procedure:

Preparation of Saturated Solution:

Add an excess amount of Potassium 2-bromo-2,2-difluoroacetate to a series of glass

vials.
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Add a known volume of the chosen solvent to each vial.

Seal the vials tightly to prevent solvent evaporation.

Place the vials in a thermostatically controlled water bath or shaker set to the desired

temperature.

Agitate the mixtures for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached. The presence of undissolved solid at the bottom of the vials indicates that a

saturated solution has been formed.

Sample Withdrawal and Filtration:

Allow the vials to stand undisturbed at the set temperature for at least 2 hours to allow the

excess solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-warmed pipette to

prevent premature crystallization.

Immediately filter the withdrawn sample using a syringe filter into a pre-weighed volumetric

flask. This step is crucial to remove any undissolved microcrystals.

Gravimetric Analysis:

Record the exact volume of the filtered saturated solution.

Place the volumetric flask containing the filtered solution in a drying oven at a temperature

sufficient to evaporate the solvent without decomposing the solute (e.g., 60-80°C).

Once all the solvent has evaporated, transfer the flask to a desiccator to cool to room

temperature.

Weigh the flask containing the dried residue on an analytical balance.

Repeat the drying and weighing steps until a constant mass is obtained.

Calculation of Solubility:
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Calculate the mass of the dissolved Potassium 2-bromo-2,2-difluoroacetate by

subtracting the initial mass of the empty flask from the final constant mass.

The solubility can then be expressed in various units, such as grams per 100 mL ( g/100

mL) or moles per liter (mol/L).

Solubility ( g/100 mL) = (Mass of residue (g) / Volume of solution withdrawn (mL)) * 100

Visualized Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility for

Potassium 2-bromo-2,2-difluoroacetate.
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Caption: Workflow for Gravimetric Solubility Determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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